2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide
Overview
Description
2-Chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide is a chemical compound with the molecular formula C9H16ClNOS . It has an average mass of 221.747 Da and a monoisotopic mass of 221.064117 Da . This compound finds applications in diverse scientific research fields.
Molecular Structure Analysis
The molecular structure of 2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide is defined by its molecular formula, C9H16ClNOS . Unfortunately, detailed structural analysis such as bond lengths, angles, and 3D conformation is not available from the search results.Scientific Research Applications
Antimicrobial Activity
Compounds derived from dihydro-2H-thiopyran-4(3H)-one, which is structurally similar to the compound , have shown strong activity against Candida spp. with MIC ranging from 1.95 to 15.62mg/ml . This suggests that “2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide” may also have potential antimicrobial applications.
Anticonvulsant Activity
The compound has shown significant anticonvulsant activity in the pentylenetetrazole model . This suggests that it could be used in the development of new anticonvulsant drugs.
Psychomotor Seizure Protection
The compound has demonstrated protection in the 6-Hz psychomotor seizure model . This indicates its potential use in the treatment of psychomotor seizures.
Drug Development
The compound is available for pharmaceutical testing , indicating its potential use in the development of new drugs.
Treatment of Infectious Diseases
The compound’s antimicrobial activity suggests its potential use in the treatment of infectious diseases caused by bacteria and fungi .
Treatment of Multi-drug Resistant Microorganisms
Given the increasing problem of multi-drug resistant microorganisms, the compound’s unique antimicrobial activity could make it a valuable tool in the development of innovative drugs with different mechanisms of action .
properties
IUPAC Name |
2-chloro-N-methyl-N-(thian-4-yl)propanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16ClNOS/c1-7(10)9(12)11(2)8-3-5-13-6-4-8/h7-8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKZVFMANIDJUIM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)N(C)C1CCSCC1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.75 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-methyl-N-(tetrahydro-2H-thiopyran-4-yl)propanamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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